Cas no 1556-01-0 (Acetic acid,2-(2,4-dichloro-5-methylphenoxy)-)
1556-01-0 structure
Product Name:Acetic acid,2-(2,4-dichloro-5-methylphenoxy)-
CAS No:1556-01-0
MF:C9H8Cl2O3
MW:235.064021110535
CID:164254
PubChem ID:232693
Update Time:2025-04-19
Acetic acid,2-(2,4-dichloro-5-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-(2,4-dichloro-5-methylphenoxy)-
- 2-(2,4-dichloro-5-methylphenoxy)acetic acid
- CHEMBL1741341
- DTXSID70283222
- 2,4-dichloro-5-methylphenoxyacetic acid
- NCIStruc2_000487
- NSC30534
- NCGC00013371
- 1556-01-0
- NCGC00013371-02
- NCGC00096487-01
- NCI60_002579
- CCG-37915
- (2,4-dichloro-5-methylphenoxy)acetic acid
- NCIStruc1_000336
- NSC-30534
- NCI30534
- NSC 30534
-
- Inchi: 1S/C9H8Cl2O3/c1-5-2-8(14-4-9(12)13)7(11)3-6(5)10/h2-3H,4H2,1H3,(H,12,13)
- InChI Key: JIPVYKRMJQZZLF-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=C1C)OCC(=O)O)Cl
Computed Properties
- Exact Mass: 233.98514
- Monoisotopic Mass: 233.9850495g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Acetic acid,2-(2,4-dichloro-5-methylphenoxy)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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